molecular formula C14H10ClFO2S B8554252 Benzeneacetic acid, 2-[(3-chloro-4-fluorophenyl)thio]- CAS No. 60810-67-5

Benzeneacetic acid, 2-[(3-chloro-4-fluorophenyl)thio]-

Cat. No.: B8554252
CAS No.: 60810-67-5
M. Wt: 296.7 g/mol
InChI Key: LRFFNNRPPWNUMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzeneacetic acid, 2-[(3-chloro-4-fluorophenyl)thio]- is a useful research compound. Its molecular formula is C14H10ClFO2S and its molecular weight is 296.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzeneacetic acid, 2-[(3-chloro-4-fluorophenyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzeneacetic acid, 2-[(3-chloro-4-fluorophenyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

60810-67-5

Molecular Formula

C14H10ClFO2S

Molecular Weight

296.7 g/mol

IUPAC Name

2-[2-(3-chloro-4-fluorophenyl)sulfanylphenyl]acetic acid

InChI

InChI=1S/C14H10ClFO2S/c15-11-8-10(5-6-12(11)16)19-13-4-2-1-3-9(13)7-14(17)18/h1-6,8H,7H2,(H,17,18)

InChI Key

LRFFNNRPPWNUMM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CC(=O)O)SC2=CC(=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The thiophenol from the preceding experiment (34.5 g) is added at 50° C. to a solution of potassium hydroxide (40 g) in water (425 ml) and this mixture is stirred until it becomes homogeneous. Then, o-iodophenylacetic acid (55.0 g) and copper powder (2.0 g) are added and the mixture refluxed for 24 hours. While still warm, the solution is filtered with charcoal, the filtrate diluted with water and acidified with hydrochloric acid. The separated crude oily acid is extracted with benzene, the solvent evaporated and the residue crystallized from aqueous ethanol, yielding 45.2 g (72%) of 2-(3-chloro-4-fluorophenylthio)phenylacetic acid which in the pure state melts at 85°-87° C. (cyclohexane-hexane).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step One
Name
Quantity
425 mL
Type
solvent
Reaction Step One
Quantity
55 g
Type
reactant
Reaction Step Two
Name
copper
Quantity
2 g
Type
catalyst
Reaction Step Two

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